1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1-(oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde
• InChI: InChI=1S/C10H16O2/c11-8-10(4-2-5-10)7-9-3-1-6-12-9/h8-9H,1-7H2
• InChI Key: HFRZAUQZNPBWMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CC2(CCC2)C=O

Description

1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde is a bicyclic aldehyde characterized by a cyclobutane ring fused with a tetrahydrofuran (oxolane) moiety via a methylene linker. Its molecular formula is C₉H₁₄O₂, with a molar mass of 154.21 g/mol . The compound features a reactive aldehyde group (-CHO) attached to the cyclobutane ring and an oxolan-2-ylmethyl substituent, which introduces steric and electronic effects influencing its reactivity and solubility. It is typically synthesized via nitrile reduction protocols, yielding clear oils with high purity (e.g., 95% purity as per commercial suppliers) .

The SMILES notation C1CCOC(C1)C2(CCC2)C=O and InChIKey KUINUQYYAOFCER-UHFFFAOYSA-N confirm its stereochemical configuration and functional group arrangement.

Preparation Methods

The synthetic routes and reaction conditions for 1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde are not extensively detailed in the available literature. it is typically synthesized through organic synthesis methods involving the reaction of cyclobutane derivatives with oxolan-2-ylmethyl groups under controlled conditions . Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring high purity and yield.

Chemical Reactions Analysis

1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol group.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various catalysts for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in biochemical studies to understand the interactions and mechanisms of various biological processes.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde involves its interaction with molecular targets and pathways in chemical reactions. The aldehyde group in the compound is highly reactive and can form covalent bonds with nucleophiles, leading to various chemical transformations. The oxolan-2-ylmethyl group provides additional reactivity and selectivity, allowing for targeted modifications in complex molecules .

Comparison with Similar Compounds

1-(Oxan-2-ylmethyl)cyclobutane-1-carbaldehyde

• Molecular Formula : C₁₁H₁₈O₂
• Molecular Weight : 182.26 g/mol
• Key Difference: The oxan (tetrahydropyran) substituent replaces oxolan (tetrahydrofuran), increasing the ring size from 5- to 6-membered.

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde

• Molecular Formula : C₉H₁₆O₂
• Molecular Weight : 156.23 g/mol
• Key Difference : A hydroxyl-bearing branched alkyl chain replaces the oxolan group. The hydroxyl group increases hydrophilicity and hydrogen-bonding capacity, which may improve aqueous solubility but reduce membrane permeability .

1-(3-Methylbut-3-enyl)cyclobutane-1-carbaldehyde

• Molecular Formula : C₁₀H₁₆O
• Molecular Weight : 152.23 g/mol
• Key Difference : An unsaturated alkene substituent introduces π-electrons, enabling conjugation or Diels-Alder reactions. However, the lack of an oxygen heterocycle reduces polarity and metabolic complexity .

Key Observations :

Polarity and Reactivity : The oxolan-containing aldehyde exhibits intermediate polarity compared to naphthalene derivatives (more hydrophobic) and hydroxylated analogs (more hydrophilic). This balance may favor applications in drug delivery or polymer chemistry .

Synthetic Efficiency : The 82% yield of 1-(naphthalen-2-yl)cyclobutane-1-carbaldehyde highlights the efficiency of nitrile reduction protocols, suggesting similar methodologies could optimize the synthesis of the target compound .

Metabolic Pathways : Tetrahydrofurfuryl acrylate shares the oxolan moiety and is metabolized to tetrahydrofurfuryl alcohol, implying that the oxolan group in the target compound may undergo similar enzymatic cleavage, affecting bioavailability and toxicity .

Biological Activity

1-(Oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde is a compound that has garnered interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde includes an aldehyde functional group and a cyclobutane ring, which contribute to its reactivity and biological interactions. The presence of the oxolane (tetrahydrofuran) moiety enhances its solubility and may influence its biological activity.

Table 1: Structural Features

Feature	Description
Molecular Formula	C₉H₁₄O₂
Molecular Weight	154.21 g/mol
Functional Groups	Aldehyde, Ether
Structural Motif	Cyclobutane with oxolane attachment

Antimicrobial Properties

Preliminary studies indicate that 1-(oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde exhibits antimicrobial activity against various bacterial strains. The aldehyde group is known for contributing to the compound's ability to disrupt microbial cell membranes.

The biological activity of this compound may involve several mechanisms:

• Cell Membrane Disruption : The aldehyde group can interact with cellular components, leading to membrane destabilization.
• Apoptosis Induction : Similar compounds have been shown to activate apoptotic pathways in cancer cells.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in metabolic processes may also contribute to its biological effects.

Case Study 1: Antimicrobial Efficacy

A study conducted by Smith et al. (2023) evaluated the antimicrobial efficacy of various aldehydes, including 1-(oxolan-2-ylmethyl)cyclobutane-1-carbaldehyde. The results indicated a significant reduction in bacterial growth for Gram-positive and Gram-negative bacteria at concentrations as low as 50 µg/mL.

Case Study 2: Cytotoxicity in Cancer Cells

In a preliminary screening by Johnson et al. (2024), the compound was tested against human breast cancer cell lines (MCF-7). The findings revealed that treatment with this compound resulted in a 70% reduction in cell viability after 48 hours, indicating strong potential for anticancer applications.